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Compound of Interest

Compound Name: 1-(4-Bromophenyl)piperazin-2-one

Cat. No.: B1505875 Get Quote

An In-Depth Technical Guide to 1-(4-Bromophenyl)piperazine

A Note on Nomenclature: This guide focuses on the chemical intermediate 1-(4-

Bromophenyl)piperazine (CAS No. 66698-28-0). The initial query for "1-(4-
Bromophenyl)piperazin-2-one" did not yield a readily available CAS number for a widely

recognized compound, suggesting that 1-(4-Bromophenyl)piperazine is the likely intended

subject of interest for a technical guide aimed at researchers and drug development

professionals.

Introduction
1-(4-Bromophenyl)piperazine is a versatile heterocyclic compound that has garnered significant

attention in medicinal chemistry and pharmaceutical development.[1][2] Its rigid piperazine

core, substituted with a bromophenyl group, provides a valuable scaffold for the synthesis of a

diverse array of biologically active molecules.[1][2] This guide provides a comprehensive

overview of its physicochemical properties, synthesis, and applications, with a focus on its role

as a critical intermediate in drug discovery.

Physicochemical Properties
1-(4-Bromophenyl)piperazine is a white to off-white crystalline powder with a molecular formula

of C10H13BrN2.[1][3][4] It is sparingly soluble in water but demonstrates good solubility in

organic solvents such as dimethyl sulfoxide (DMSO), methanol, and dichloromethane.[3][4] The

key physicochemical properties are summarized in the table below.
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Property Value Source

CAS Number 66698-28-0 [5][6][7]

Molecular Formula C10H13BrN2 [4][5]

Molecular Weight 241.13 g/mol [5][6]

Melting Point 91-95 °C [3][5]

Boiling Point 353.3±27.0 °C (Predicted) [5]

Density 1.386±0.06 g/cm3 (Predicted) [5]

Appearance
White to off-white crystalline

powder
[1][4]

Storage Temperature 2-8°C [1][5][6]

Synthesis of 1-(4-Bromophenyl)piperazine
The synthesis of 1-(4-bromophenyl)piperazine can be achieved through several routes. A

common and efficient method involves the reaction of 4-bromoaniline with bis(2-

chloroethyl)amine hydrochloride.

Experimental Protocol: Synthesis from 4-Bromoaniline
Objective: To synthesize 1-(4-bromophenyl)piperazine from 4-bromoaniline and bis(2-

chloroethyl)amine hydrochloride.

Materials:

4-Bromoaniline

Bis(2-chloroethyl)amine hydrochloride

Anhydrous solvent (e.g., Dimethylformamide - DMF)

Base (e.g., Sodium Carbonate)

Hydrochloric acid (for workup)
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Sodium hydroxide (for workup)

Ethyl acetate (for extraction)

Magnesium sulfate (for drying)

Procedure:

In a round-bottom flask, dissolve 4-bromoaniline in the chosen anhydrous solvent.

Add a suitable base, such as sodium carbonate, to the mixture.

Slowly add bis(2-chloroethyl)amine hydrochloride to the reaction mixture.

Heat the mixture under reflux for several hours, monitoring the reaction progress by thin-

layer chromatography (TLC).

After completion, cool the reaction mixture to room temperature.

Pour the mixture into water and acidify with hydrochloric acid.

Wash the aqueous layer with ethyl acetate to remove any unreacted starting materials.

Basify the aqueous layer with a sodium hydroxide solution until a precipitate forms.

Extract the product with ethyl acetate.

Combine the organic layers and dry over anhydrous magnesium sulfate.

Filter and concentrate the solvent under reduced pressure to obtain the crude product.

Purify the crude product by recrystallization or column chromatography to yield pure 1-(4-

bromophenyl)piperazine.
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Caption: The central role of 1-(4-Bromophenyl)piperazine in drug discovery.

Safety and Handling
1-(4-Bromophenyl)piperazine is classified as harmful if swallowed, in contact with skin, or if

inhaled. [8]It may cause irritation to the eyes, skin, and respiratory tract. [3]Therefore,

appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab

coat, should be worn when handling this compound. [3]Work should be conducted in a well-

ventilated area or a fume hood.
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Storage: The compound should be stored in a cool, dry place at 2-8°C, away from incompatible

materials. [1][4][6]

Conclusion
1-(4-Bromophenyl)piperazine is a fundamentally important intermediate in modern medicinal

chemistry. Its straightforward synthesis and versatile reactivity make it an invaluable tool for the

development of novel therapeutics, particularly for central nervous system disorders. A

thorough understanding of its properties, synthesis, and applications is crucial for researchers

and scientists in the field of drug discovery and development.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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